Cas no 828912-30-7 (1,4-Benzenedicarboxylic acid, 2,5-bis(2,4-dihydroxybenzoyl)-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2,5-bis(2,4-dihydroxybenzoyl)-
• CAS No: 828912-30-7
• MF: C₂₂H₁₄O₁₀
• MW: 438.340567111969
• CID: 681094
• PubChem ID: 71416889
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, 2,5-bis(2,4-dihydroxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2,5-bis(2,4-dihydroxybenzoyl)-
• 2,5-bis(2,4-dihydroxybenzoyl)terephthalic acid
• DTXSID80836248
• SCHEMBL17241756
• 2,5-Bis(2,4-dihydroxybenzoyl)benzene-1,4-dicarboxylic acid
• 828912-30-7

• Inchi： 1S/C22H14O10/c23-9-1-3-11(17(25)5-9)19(27)13-7-16(22(31)32)14(8-15(13)21(29)30)20(28)12-4-2-10(24)6-18(12)26/h1-8,23-26H,(H,29,30)(H,31,32)
• InChI Key： RJTAZRSXKVQUGH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1O)O)C1C=C(C(=O)O)C(C(C2C=CC(=CC=2O)O)=O)=CC=1C(=O)O

Computed Properties

• Exact Mass: 438.05869664g/mol
• Monoisotopic Mass: 438.05869664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 190Ų